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Compound of Interest

Compound Name: 2-Methylthiophenothiazine

Cat. No.: B120294 Get Quote

For researchers and scientists engaged in drug development and other laboratory work, the

proper handling and disposal of chemical compounds are paramount to ensuring a safe

environment and regulatory compliance. This guide provides essential, step-by-step

procedures for the safe disposal of 2-Methylthiophenothiazine (CAS: 7643-08-5), a

heterocyclic compound with applications in pharmaceuticals and as a chemical intermediate.[1]

Adherence to these guidelines will help mitigate risks and ensure the responsible management

of this chemical waste.

Essential Safety and Chemical Profile
2-Methylthiophenothiazine is a solid substance, appearing as a white to orange or green

powder or crystal.[2] It is crucial to be aware of its physical and chemical properties, as well as

its associated hazards, before handling and disposal.

Table 1: Physicochemical and Hazard Data for 2-Methylthiophenothiazine
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Property Value

Molecular Formula C₁₃H₁₁NS₂[2]

Molecular Weight 245.36 g/mol [2]

Appearance White to Orange to Green powder to crystal[2]

Melting Point 140-144 °C[3]

Hazard Statements

H302: Harmful if swallowed[4][5] H315: Causes

skin irritation[4][5][6] H317: May cause an

allergic skin reaction[4] H319: Causes serious

eye irritation[4][5][6] H373: May cause damage

to organs (blood) through prolonged or repeated

exposure H410: Very toxic to aquatic life with

long lasting effects

Signal Word Warning[6]

Personal Protective Equipment (PPE) Eyeshields, gloves, type N95 (US) respirator

Storage Class 11 - Combustible Solids

Step-by-Step Disposal Protocol
The disposal of 2-Methylthiophenothiazine must be conducted in a manner that prevents

environmental contamination and exposure to laboratory personnel. The following workflow

provides a systematic approach to its disposal.
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Preparation

Waste Collection & Segregation

Containerization & Labeling

Storage & Final Disposal

Wear Appropriate PPE:
- Chemical-resistant gloves

- Safety goggles
- Lab coat

Collect 2-Methylthiophenothiazine waste
in a designated, compatible container.

Is the waste mixed with
other substances?

Characterize the mixed waste.
Consult SDS for all components.

Yes

Segregate as pure
2-Methylthiophenothiazine waste.

No

Ensure container is tightly sealed
and in good condition.

Label container clearly:
'Hazardous Waste'

'2-Methylthiophenothiazine'
and list all components if mixed.

Store container in a designated,
secure, and well-ventilated

hazardous waste accumulation area.

Arrange for pickup and disposal
by a licensed hazardous waste

disposal company.

Maintain disposal records in
accordance with institutional and

regulatory requirements.

Click to download full resolution via product page

Caption: Disposal Workflow for 2-Methylthiophenothiazine.
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Detailed Spill Management Protocol
In the event of a spill, immediate and appropriate action is necessary to mitigate exposure and

environmental contamination.

Evacuate and Ventilate: If the spill is significant, evacuate non-essential personnel from the

immediate area and ensure the space is well-ventilated.[7]

Don Personal Protective Equipment (PPE): Before addressing the spill, ensure you are

wearing the appropriate PPE, including chemical-resistant gloves, safety goggles, a lab coat,

and respiratory protection if dust is present.[5][6]

Contain the Spill: Prevent the spread of the spilled material. Use an inert absorbent material

such as sand or vermiculite to cover and contain the spill.[7] Avoid creating dust.[5][6]

Collect the Waste: Carefully sweep or scoop the contained material into a suitable, closed

container for disposal.[5][6][7]

Clean the Area: Thoroughly clean the spill area with soap and water.[7]

Dispose of Contaminated Materials: All contaminated materials, including absorbent, gloves,

and cleaning supplies, must be disposed of as hazardous waste following the protocol

outlined above.[7]

Crucially, do not allow the product to enter drains, as it is toxic to aquatic life.[6] Discharge into

the environment must be avoided.[6]

Regulatory Compliance
It is imperative to consult and adhere to all local, state, and federal regulations concerning

chemical waste disposal.[7] Additionally, your institution's specific Standard Operating

Procedures (SOPs) for hazardous waste management must be followed. Proper

characterization and labeling of waste containers are critical for regulatory compliance and safe

handling by waste disposal personnel.[7] While 2-Methylthiophenothiazine is not classified as

dangerous goods for transport under ADR/RID, IMDG, and IATA regulations, it must still be

managed as hazardous waste for disposal.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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